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Compound of Interest

Compound Name: Ipfencarbazone

Cat. No.: B1662519

A detailed examination of Suspension Concentrate (SC) and Granular (GR) formulations of the
herbicide ipfencarbazone reveals distinct application and efficacy characteristics crucial for
researchers and agricultural scientists. While direct comparative studies are limited, available
data allows for a comprehensive overview of their performance in controlling key weeds in rice
cultivation.

Ipfencarbazone, a triazolinone class herbicide, is a potent inhibitor of very-long-chain fatty acid
(VLCFA) synthesis in plants, demonstrating excellent control of annual grasses, sedges, and
some broadleaf weeds.[1][2] It is particularly effective against problematic weeds in paddy
fields, such as Echinochloa spp. (barnyard grass).[1] Commercial formulations of
ipfencarbazone are available, including Suspension Concentrates (SC) and Granular (GR)
formulations, with brand names such as Fighter® and Winner® having been registered in
Japan.[1][2]

Data on Herbicidal Activity

Quantitative data from field trials provides insight into the performance of different
ipfencarbazone formulations.

Ipfencarbazone 25% Suspension Concentrate (SC)

A two-year field study on transplanted rice demonstrated the bio-efficacy of an Ipfencarbazone
25% SC formulation at different application rates. The results, summarized in the table below,
highlight its effectiveness against major weed categories.
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. Application Year 1 Weed Year 2 Weed
Weed Type Formulation
Rate (ml/ha) Control (%) Control (%)

Ipfencarbazone
Broadleaf Weeds 500 77.92 80.58

25% SC

Ipfencarbazone
Broadleaf Weeds 625 80.52 82.52

25% SC

Ipfencarbazone
Sedges 500 76.74 78.95

25% SC

Ipfencarbazone
Sedges 625 79.07 81.58

25% SC

Data sourced from a study on the bio-efficacy of Ipfencarbazone 25% SC (Dinkar) on weed
population in transplanted rice.

Ipfencarbazone Granular (GR) Formulation

While direct comparative efficacy data for a granular formulation was not found in the available
literature, a patent for an ipfencarbazone-containing granular composition exists. This
indicates the development and potential use of such a formulation. One publication also
mentions a "2.5% Granule" formulation in the context of ipfencarbazone's development.
Without specific field trial data, a direct quantitative comparison to the SC formulation's
performance is not possible at this time.

Experimental Protocols

The data for the Ipfencarbazone 25% SC formulation was obtained from a field experiment
conducted over two consecutive kharif seasons. Key aspects of the methodology are outlined
below:

Experimental Design:
e Layout: Randomized Block Design (RBD)

e Replications: Three
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e Plot Size: Not specified.
Crop and Weed Management:
o Crop: Transplanted Rice

o Weed Flora: The trial evaluated the efficacy against a mixed population of narrow-leaf
weeds, broadleaf weeds, and sedges.

o Application: The Ipfencarbazone 25% SC formulation was applied at various doses.

o Data Collection: Weed density and weed biomass were recorded to calculate weed control
efficiency.

Mode of Action and Signaling Pathway

Ipfencarbazone functions by inhibiting the biosynthesis of very-long-chain fatty acids
(VLCFAS) in susceptible plants. This disruption of fatty acid metabolism is crucial for cell
membrane integrity and overall plant growth. The general signaling pathway can be visualized
as follows:
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Caption: Mode of action of Ipfencarbazone via inhibition of VLCFA biosynthesis.
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Experimental Workflow

The workflow for evaluating the bio-efficacy of a herbicide formulation in a field trial typically

follows a structured process:

Herbicide Efficacy Trial Workflow

Trial Design
(RBD, Replications)

Field Preparation
& Sowing/Transplanting

Herbicide Application
(Different Formulations/Rates)

Data Collection
(Weed Count, Biomass, Crop Injury)

Statistical Analysis

Results Interpretation
& Efficacy Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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